Cas no 903903-26-4 (Pentanedinitrile, radical ion(1-) (9CI))

Pentanedinitrile, radical ion(1-) (9CI) structure

903903-26-4 structure

Product Name:Pentanedinitrile, radical ion(1-) (9CI)

CAS No:903903-26-4

MF:C₅H₆N₂

MW:94.1145405769348

CID:796813

PubChem ID:10994

Update Time:2025-04-19

Pentanedinitrile, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

- Pentanedinitrile, radical ion(1-) (9CI)
- GLUTARONITRILE
- D95363
- AI3-07024
- WLN: NC3CN
- 4-02-00-01941 (Beilstein Handbook Reference)
- FT-0626736
- PENTANEDINITRILE
- F0001-1431
- NSC 3807
- 01ZI68F3CQ
- GLUTARONITRILE [MI]
- InChI=1/C5H6N2/c6-4-2-1-3-5-7/h1-3H
- NS00033078
- Pyrotartaric acid nitrile
- G0072
- 1,3-Trimethylenedinitrile
- 544-13-8
- BRN 1738385
- EINECS 208-861-6
- Q3059923
- Glutaric acid dinitrile
- A830168
- UNII-01ZI68F3CQ
- NSC-3807
- 903903-26-4
- EN300-300474
- MFCD00001970
- 1,3-Dicyanopropane
- Trimethylene dicyanide
- AKOS000156040
- Glutaric dinitrile
- Glutaronitrle
- FT-0657164
- Glutarodinitrile
- A843532
- Glutaronitrile, 99%
- DTXSID6060266
- NSC3807
- Inchi： 1S/C5H6N2/c6-4-2-1-3-5-7/h1-3H2
- InChI Key： ZTOMUSMDRMJOTH-UHFFFAOYSA-N
- SMILES： N#CCCCC#N

Computed Properties

Exact Mass: 94.053098200g/mol
Monoisotopic Mass: 94.053098200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 47.6Å²

Pentanedinitrile, radical ion(1-) (9CI) Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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